Cas no 506-30-9 (Arachidic Acid)

Arachidic Acid, also known as eicosanoic acid, is a saturated fatty acid with the molecular formula C₂₀H₄₀O₂. It is a long-chain fatty acid predominantly found in peanut oil and other plant-based oils. This compound is valued for its stability and high melting point (~75°C), making it suitable for applications in lubricants, cosmetics, and surfactants. Its hydrophobic nature and chemical inertness contribute to its use as an emulsifying agent and in the synthesis of wax esters. Arachidic Acid is also employed in biochemical research as a standard for lipid analysis. Its purity and consistent composition ensure reliable performance in industrial and laboratory settings.

Arachidic Acid structure

Product Name:Arachidic Acid

CAS No:506-30-9

MF:C₂₀H₄₀O₂

MW:312.530406951904

MDL:MFCD00002755

CID:37878

PubChem ID:24890792

Update Time:2025-06-07

Arachidic Acid Chemical and Physical Properties

Names and Identifiers

- Icosanoic acid
- Arachidic acid
- 1-Eicosanoic acid
- ARACHIDIC ACID(RG)
- Eicosanoic acid (Arachidic)
- Eicosanoicacid(C20)
- Arachic acid
- Eicosanoic acid
- Eicosoic acid
- n-Eicosanoic acid
- NSC 93983
- Arachinsaeure
- arachidinate
- C20:0
- eicosoate
- arachidate
- (20:0)
- CH3-[CH2]18-COOH
- arachidinic acid
- CH3-[CH2]18-COO(-)
- CH3-[CH2]18-COO(-1)
- 14923-81-0
- 506-30-9
- n-eicosanoate
- eicosanoate
- AC-15197
- NSC93983
- Arachate
- A828210
- [1-Hydroxy-3-(methylisopentylamino)propylidene] Bisphosphonic Acid Monosodium Salt(Ibandronic Acid Impurity)
- CS-W004260
- Q409608
- s5570
- Arachidic acid, synthetic, >=99.0% (GC)
- DTXCID3040859
- LMFA01010020
- C06425
- Arachidic acid, >=99%
- Icosanoicacid
- HY-W004260
- AS-14639
- NS00010584
- FA 20:0
- EC 208-031-3
- AKOS015839825
- O11825
- Elcosanoic Acid
- BBL027402
- SY048912
- MFCD00002755
- PQB8MJD4RB
- UNII-PQB8MJD4RB
- Arachidic acid (synthetic)
- ARACHIDIC ACID [MI]
- CHEMBL1173381
- Arachidic acid, analytical standard
- 38660976-A573-4A36-B283-4EA09D1E22EC
- CCG-267612
- eicosatrienoic-acid
- EINECS 208-031-3
- NCGC00475806-03
- DTXSID1060134
- CHEBI:28822
- NSC-93983
- SCHEMBL6539
- DB-051805
- Arachidic acid, Vetec(TM) reagent grade, 99%
- ARACHIDIC ACID (CONSTITUENT OF BORAGE SEED OIL)
- CH3-(CH2)18-COOH
- FA 20:0a
- STL373057
- InChI=1/C20H40O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h2-19H2,1H3,(H,21,22
- Arachidic acid, ?99%
- fatty acid 20:0
- BDBM50463966
- WLN: QV19
- HY-W004260R
- 208-031-3
- FA61460
- Arachidic acid (Standard)
- Arachidic Acid
- MDL： MFCD00002755
- Inchi： 1S/C20H40O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h2-19H2,1H3,(H,21,22)
- InChI Key： VKOBVWXKNCXXDE-UHFFFAOYSA-N
- SMILES： CCCCCCCCCCCCCCCCCCCC(=O)O

Computed Properties

Exact Mass: 312.30300
Monoisotopic Mass: 312.302831
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 22
Rotatable Bond Count: 18
Complexity: 226
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 8.5
Topological Polar Surface Area: 37.3

Experimental Properties

Color/Form: White glossy foliar crystals.
Density: d4100 0.8240
Melting Point: 74-76 °C (lit.)
Boiling Point: 303°C/100mmHg(lit.)
Flash Point: Degrees Fahrenheit:230°F
Degrees Celsius:110°C
Refractive Index: nD100 1.4250
Solubility: chloroform: 50 mg/mL, clear, colorless
Water Partition Coefficient: Almost insoluble
PSA: 37.30000
LogP: 7.11270
Solubility: Soluble in hot water absolute ethanol, ether, benzene, chloroform and petroleum ether, slightly soluble in cold ethanol, almost insoluble in water, slightly soluble in cold water.
Merck: 764
FEMA: 3312

Arachidic Acid Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：NWG
Hazard Category Code： S24/25:Prevent skin and eye contact.
Safety Instruction： S24/25
RTECS：JX3780000
Hazardous Material Identification：
HazardClass：IRRITANT
TSCA：Yes
Storage Condition：−20°C
Risk Phrases：R36/37/38
Safety Term：S24/25

Arachidic Acid Customs Data

HS CODE：2915900090
Customs Data：

China Customs Code:
2915900090

Overview:

2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Arachidic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
S e l l e c k ZHONG GUO	S5570-25mg	Arachidic acid	506-30-9	98%	25mg	¥794.53	2023-09-15
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A110477-100mg	Arachidic Acid	506-30-9		100mg	¥494.90	2023-09-04
Fluorochem	079490-1g	Icosanoic acid	506-30-9	> 95%	1g	￡11.00	2022-03-01
Fluorochem	079490-5g	Icosanoic acid	506-30-9	> 95%	5g	￡29.00	2022-03-01
Fluorochem	079490-10g	Icosanoic acid	506-30-9	> 95%	10g	￡50.00	2022-03-01
Fluorochem	079490-25g	Icosanoic acid	506-30-9	> 95%	25g	￡99.00	2022-03-01
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	E0006-25G	Arachidic Acid	506-30-9	>98.0%(GC)(T)	25g	¥850.00	2024-04-16
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T4775-100 mg	Arachidic acid	506-30-9	99.86%	100MG	￥485.00	2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	E0006-25g	Arachidic Acid	506-30-9	98.0%(GC&T)	25g	￥2020.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	E0006-1g	Arachidic Acid	506-30-9	98.0%(GC&T)	1g	￥345.0	2022-05-30

Arachidic Acid Production Method

Arachidic Acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:506-30-9)Arachidic Acid

Order Number:LE4000;LE2469347;LE10135

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:45

Price ($):discuss personally

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Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:506-30-9)Arachidic acid

Order Number:sfd18894

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:38

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Arachidic Acid Related Literature

1. Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†

Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
2. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
3. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita
4. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
5. Establishment and implications of a characterization method for magnetic nanoparticle using cell tracking velocimetry and magnetic susceptibility modified solutions

Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527

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Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:506-30-9)Arachidic Acid

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